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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397

Essential Safety and Handling Guide for 3-
Ethoxyaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Ethoxyaniline in a laboratory setting. The following
information is intended for researchers, scientists, and professionals in drug development to
ensure the safe management of this chemical.

Hazard Identification and Safety Data

3-Ethoxyaniline is a toxic chemical that requires careful handling to prevent exposure. It is
harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[1][2][3] Prolonged or
repeated exposure may cause damage to organs.[1][2][4] It is also suspected of causing
genetic defects and may cause an allergic skin reaction.

Physical and Chemical Properties:
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Property Value

Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol [2]

Appearance Dark red liquid[1]

Boiling Point 248 °C (lit)[2]

Density 1.032 g/mL at 25 °C (lit.)[2]

Flash Point 113 °C (235.4 °F) - closed cup[2][3]

GHS Hazard Classification:

Hazard Class Category
Acute Toxicity, Oral 3[2][3]
Acute Toxicity, Dermal 3[2][3]
Acute Toxicity, Inhalation 3[2][3]

Specific Target Organ Toxicity (Repeated
2[2][3]
Exposure)

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 3-Ethoxyaniline to minimize exposure. The level
of PPE required depends on the scale and nature of the work being conducted.

Recommended PPE for Handling 3-Ethoxyaniline:
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Operational Plan: Weighing and Solution
Preparation Protocol

This protocol outlines the step-by-step procedure for safely weighing 3-Ethoxyaniline and

preparing a solution.

Methodology:

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Gather all necessary materials: 3-Ethoxyaniline, solvent, glassware, balance, and
appropriate PPE.

o Verify that an emergency shower and eyewash station are accessible.
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e Donning PPE:

o Put on all required PPE as specified in the table above for the appropriate scale of
operation.

» Weighing:

o Place a calibrated balance inside the fume hood.

o

Use a tared, sealed container (e.g., a vial with a septum cap) to weigh the 3-
Ethoxyaniline.

[¢]

Slowly and carefully transfer the desired amount of the liquid chemical into the container
using a clean pipette.

[¢]

Immediately seal the container to prevent vapor release.

[e]

Record the weight.

e Solution Preparation:

[¢]

In the fume hood, add the desired solvent to a separate, appropriate piece of glassware
(e.g., a volumetric flask).

o Using a syringe, carefully draw the weighed 3-Ethoxyaniline from its container and slowly
add it to the solvent.

o Rinse the original container with a small amount of solvent and add the rinsing to the bulk
solution to ensure a complete transfer.

o Cap the flask and mix gently.

o Cleanup:

o Decontaminate all non-disposable equipment that came into contact with 3-Ethoxyaniline
using an appropriate solvent (e.g., ethanol), followed by soap and water.[1]
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o Dispose of all contaminated disposable materials in a designated hazardous waste
container.
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Workflow for Handling 3-Ethoxyaniline
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Emergency Spill Response for 3-Ethoxyaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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